Cas no 502632-66-8 (Sonolisib)

• Product Name: Sonolisib
• CAS No: 502632-66-8
• Molecular Formula: C₂₉H₃₅NO₈
• Molecular Weight: 525.5901
• MDL: MFCD07784511
• CID: 834440
• PubChem ID: 9849735

Sonolisib Properties

Names and Identifiers

• PX-866
• [(3aR,6E,9S,9aR,10R,11aS)-6-[[bis(prop-2-enyl)amino]methylidene]-5-hydroxy-9-(methoxymethyl)-9a,11a-dimethyl-1,4,7-trioxo-2,3,3a,9,10,11-hexahydroindeno[4,5-h]isochromen-10-yl] acetate
• PX 866
• (1E,4S,4aR,5R,6aS,9aR)-5-(Acetyloxy)-1-[(di-2-propen-1-ylamino)methylene]-4,4a,5,6,6a,8,9,9a-octahydro-11-hydroxy-4-(methoxymethyl)-4a,6a-dimethyl-cyclopenta[5,6]naphtho[1,2-c]pyran-2,7,10(1H)-trione
• Sonolisib
• Cyclopenta(5,6)naphtho(1,2-c)pyran-2,7,10(1H)-trione, 5-(acetyloxy)-1-((di-2-propen-1-ylamino)methylene)-4,4a,5,6,6a,8,9,9a-octahydro-11-hydroxy-4-(methoxymethyl)-4a,6a-dimethyl-, (1E,4S,4ar,5R,6as,9ar)-
• SONOLISIB [WHO-DD]
• DJM-166
• NSC-722134
• DTXCID10120748
• BP162743
• NS00071885
• Sonolisib (PX-866)
• acetic acid 4-diallylaminomethylene-6-hydroxy-1-alpha 12-methoxymethyl-10beta,13beta-dimethyl-3,7,17-trioxo-1,3,4,7,10,11beta,12,13,14alpha,15,16,17-dodecahydro-2-oxa-cyclopenta(a)phenanthren-11-yl ester
• DB12601
• PX866
• G13771
• UNII-987796874T
• CHEBI:65345
• [(3aR,6E,9S,9aR,10R,11aS)-6-[(di(prop-2-enyl)amino)methylidene]-5-hydroxy-9-(methoxymethyl)-9a,11a-dimethyl-1,4,7-trioxo-2,3,3a,9,10,11-hexahydroindeno[7,6-h]isochromen-10-yl] acetate
• sonolisibum
• AKOS040742638
• CHEMBL411907
• HY-N6775
• QIUASFSNWYMDFS-NILGECQDSA-N
• 987796874T
• DJM-2-166
• NSC800933
• Q27088839
• GTPL7941
• acetic acid (1S,4E,10R,11R,13S,14R)-4-diallylaminomethylene-6-hydroxy-1-methoxymethyl-10,13-dimethyl-3,7,17-trioxo-1,3,4,7,10,11,12,13,14,15,16,17-dodecahydro-2-oxa-cyclopenta[a]phenanthren-11-yl ester
• (1E,4S,4aR,5R,6aS,9aR)-1-((di(prop-2-en-1-yl)amino)methylidene)-11-hydroxy-4-(methoxymethyl)-4a,6a-dimethyl-2,7,10-trioxo-1,2,4,4a,5,6,6a,7,8,9,9a,10-dodecahydroindeno(4,5-h)isochromen-5-yl acetate
• acetic acid (1S,4E,10R,11R,13S,14R)-4-diallylaminomethylene-6-hydroxy-1-methoxymethyl-10,13-dimethyl-3,7,17-trioxo-1,3,4,7,10,11,12,13,14,15,16,17-dodecahydro-2-oxa-cyclopenta(a)phenanthren-11-yl ester
• CS-0002501
• (4E)-4-(((Bis(prop-2-en-1-yl)amino)methylidene)-6-hydroxy-1alpha-(methoxymethyl)-3,7,17-trioxo-2-oxaandrosta-5,8-dien-11alpha-yl acetate
• acetic acid 4-diallylaminomethylene-6-hydroxy-1-alpha 12-methoxymethyl-10beta,13beta-dimethyl-3,7,17-trioxo-1,3,4,7,10,11beta,12,13,14alpha,15,16,17-dodecahydro-2-oxa-cyclopenta[a]phenanthren-11-yl ester
• NSC-800933
• (4E)-4-(((BIS(PROP-2-EN-1-YL)AMINO)METHYLIDENE)-6-HYDROXY-1.ALPHA.-(METHOXYMETHYL)-3,7,17-TRIOXO-2-OXAANDROSTA-5,8-DIEN-11.ALPHA.-YL ACETATE
• acetic acid (1S,4E,10R,11R,13S,14R)-(4-diallylaminomethylene-6-hydroxy-1-methoxymethyl-10,13-dimethyl-3,7,17-trioxo-1,3,4,7,10,11,12,13,14,15,16,17-dodecahydro-2-oxa-cyclopenta(a)phenanthren-11-yl)ester
• ((3aR,6E,9S,9aR,10R,11aS)-6-((di(prop-2-enyl)amino)methylidene)-5-hydroxy-9-(methoxymethyl)-9a,11a-dimethyl-1,4,7-trioxo-2,3,3a,9,10,11-hexahydroindeno(7,6-h)isochromen-10-yl) acetate
• (1E,4S,4aR,5R,6aS,9aR)-1-{[di(prop-2-en-1-yl)amino]methylidene}-11-hydroxy-4-(methoxymethyl)-4a,6a-dimethyl-2,7,10-trioxo-1,2,4,4a,5,6,6a,7,8,9,9a,10-dodecahydroindeno[4,5-h]isochromen-5-yl acetate
• Sonolisib [INN]
• SCHEMBL10020803
• 502632-66-8
• DTXSID80198257
• MS-29730
• (4S,4aR,5R,6aS,9aR,E)-1-((diallylamino)methylene)-11-hydroxy-4-(methoxymethyl)-4a,6a-dimethyl-2,7,10-trioxo-1,2,4,4a,5,6,6a,7,8,9,9a,10-dodecahydroindeno[4,5-h]isochromen-5-yl acetate

• MDL： MFCD07784511
• InChIKey： QIUASFSNWYMDFS-VKAVYKQESA-N
• Inchi： InChI=1S/C29H35NO8/c1-7-11-30(12-8-2)14-17-23-26(34)25(33)22-18-9-10-20(32)28(18,4)13-19(37-16(3)31)24(22)29(23,5)21(15-36-6)38-27(17)35/h7-8,14,18-19,21,34H,1-2,9-13,15H2,3-6H3/b17-14-
• SMILES： C=CCN(CC=C)/C=C\1/C2=C(C(=O)C3=C(C(CC4(C)C3CCC4=O)OC(=O)C)C2(C)C(COC)OC1=O)O

Computed Properties

• Exact Mass: 525.23626707g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 9
• Monoisotopic Mass: 525.23626707g/mol
• Heavy Atom Count: 38
• Complexity: 1200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.28

Sonolisib Security Information

Sonolisib Customs Data

• HS CODE：29329990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones